Cas no 2137771-55-0 (Piperazine, 1-[4-ethyl-1-(phenylmethyl)-4-piperidinyl]-)

• Product Name: Piperazine, 1-[4-ethyl-1-(phenylmethyl)-4-piperidinyl]-
• CAS No: 2137771-55-0
• MF: C₁₈H₂₉N₃
• MW: 287.442964315414
• CID: 5268767
• Update Time: 2025-05-21

Piperazine, 1-[4-ethyl-1-(phenylmethyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[4-ethyl-1-(phenylmethyl)-4-piperidinyl]-

• Inchi： 1S/C18H29N3/c1-2-18(21-14-10-19-11-15-21)8-12-20(13-9-18)16-17-6-4-3-5-7-17/h3-7,19H,2,8-16H2,1H3
• InChI Key： SFUZOWAWXFSTFX-UHFFFAOYSA-N
• SMILES： N1(C2(CC)CCN(CC3=CC=CC=C3)CC2)CCNCC1

Additional information on Piperazine, 1-[4-ethyl-1-(phenylmethyl)-4-piperidinyl]-

Comprehensive Overview of Piperazine, 1-[4-ethyl-1-(phenylmethyl)-4-piperidinyl] (CAS No. 2137771-55-0)

Piperazine, 1-[4-ethyl-1-(phenylmethyl)-4-piperidinyl] (CAS No. 2137771-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperazine and piperidine backbone, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for Piperazine derivatives has surged due to their role in designing novel therapeutic agents. The 4-ethyl-1-(phenylmethyl)-4-piperidinyl moiety in this compound provides a robust framework for synthesizing molecules with potential central nervous system (CNS) activity. This aligns with current trends in neuroscience research, where scientists are actively seeking compounds that can modulate neurotransmitter systems with high precision.

One of the most frequently asked questions about CAS No. 2137771-55-0 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for laboratory-scale experiments. Its stability at room temperature further enhances its practicality for long-term storage and handling.

The synthesis of Piperazine, 1-[4-ethyl-1-(phenylmethyl)-4-piperidinyl] typically involves multi-step organic reactions, including alkylation and amination processes. Advanced techniques such as HPLC purification are often employed to achieve high purity levels, which are critical for pharmaceutical applications. This compound's molecular weight and logP value are also key parameters that researchers evaluate to predict its pharmacokinetic properties.

From an industrial perspective, Piperazine-based compounds are increasingly used in the development of small-molecule inhibitors and receptor modulators. The phenylmethyl group in this particular derivative offers a hydrophobic anchor, which can improve binding affinity to target proteins. This feature is especially valuable in the design of drugs targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

Another area of interest is the compound's potential role in green chemistry initiatives. Researchers are exploring eco-friendly synthesis routes for Piperazine derivatives to minimize waste and reduce reliance on hazardous reagents. This aligns with global efforts to promote sustainable practices in chemical manufacturing, a topic frequently searched in academic and industrial circles.

In summary, Piperazine, 1-[4-ethyl-1-(phenylmethyl)-4-piperidinyl] (CAS No. 2137771-55-0) represents a promising scaffold for innovative research. Its structural features, combined with growing interest in CNS-targeted therapies and sustainable synthesis, position it as a compound of significant scientific and commercial value. As studies continue to uncover its full potential, this molecule is likely to remain a focal point in both academic and industrial research.